Labeling Chemistry
  • Fluorescein hydrazide
    Fluorescein hydrazide
    • Cat. No.:
    • B011621
    • CAS No.:
    • 109653-47-6
    • Molecular Formula:
    • C20H16N2O4
    • Molecular Weight:
    • 348.4 g/mol
    Description
    formed by the reaction of adipic acid dihydrazide and fluorescein isothiocyanate;  structure given in first source
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  • WSP-5
    WSP-5
    • Cat. No.:
    • B593259
    • CAS No.:
    • Molecular Formula:
    • C44H26N2O7S4
    • Molecular Weight:
    • 823.0 g/mol
    Description
    Hydrogen sulfide (H2S) is an important gaseous mediator, like nitric oxide, that has significant effects on the immunological, neurological, cardiovascular and pulmonary systems of mammals. WSP-5 is a turn-on fl...
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  • Naloxone fluorescein acetate
    Naloxone fluorescein acetate
    • Cat. No.:
    • B1150308
    • CAS No.:
    • Molecular Formula:
    • C42H38N4O10S
    • Molecular Weight:
    • 790.8 g/mol
    Description
    Fluorescent opioid antagonist;  fluorescent-derivative of naloxone. Excitationemission λ ~ 492517 nm at pH 10.
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  • Rhodamine B isothiocyanate
    Rhodamine B isothiocyanate
    • Cat. No.:
    • B1461616
    • CAS No.:
    • Molecular Formula:
    • C29H30ClN3O3S
    • Molecular Weight:
    • 536.1 g/mol
    Description
    Rhodamine B isothiocyanate, also known as Rhodamine B isothiocyanate, is a useful research compound. Its molecular formula is C29H30ClN3O3S and its molecular weight is 536.1 g/mol. The purity is usually 95%.
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  • NBD Sphingosine
    NBD Sphingosine
    • Cat. No.:
    • B3026259
    • CAS No.:
    • Molecular Formula:
    • C24H39N5O5
    • Molecular Weight:
    • 477.6 g/mol
    Description
    NBD sphingosine is a biologically active derivative of sphingosine that is tagged with a fluorescent nitrobenzoxadiazole (NBD) group. It has been used to study the cellular localization and metabolism of sphingo...
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  • CY3-SE
    CY3-SE
    • Cat. No.:
    • B8064366
    • CAS No.:
    • Molecular Formula:
    • C35H41N3O10S2
    • Molecular Weight:
    • 727.8 g/mol
    Description
    CY3-SE is a useful research compound. Its molecular formula is C35H41N3O10S2 and its molecular weight is 727.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CY3-SE suitable for many resear...
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  • Cy5-PEG3-Tetrazin
    Cy5-PEG3-Tetrazin
    • Cat. No.:
    • B12365149
    • CAS No.:
    • Molecular Formula:
    • C51H65ClN8O5
    • Molecular Weight:
    • 905.6 g/mol
    Description
    Cy5-PEG3-Tetrazin is a useful research compound. Its molecular formula is C51H65ClN8O5 and its molecular weight is 905.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cy5-PEG3-Tetrazin sui...
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  • Ezh2-AF647
    Ezh2-AF647
    • Cat. No.:
    • B12365153
    • CAS No.:
    • Molecular Formula:
    • C68H86N10O10S2
    • Molecular Weight:
    • 1267.6 g/mol
    Description
    Ezh2-AF647 is a useful research compound. Its molecular formula is C68H86N10O10S2 and its molecular weight is 1267.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ezh2-AF647 suitable for m...
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  • AF 430 azide
    AF 430 azide
    • Cat. No.:
    • B12381498
    • CAS No.:
    • Molecular Formula:
    • C25H29F3KN5O6S
    • Molecular Weight:
    • 623.7 g/mol
    Description
    AF 430 azide is a useful research compound. Its molecular formula is C25H29F3KN5O6S and its molecular weight is 623.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AF 430 azide suitable fo...
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  • Geldanamycin-FITC
    Geldanamycin-FITC
    • Cat. No.:
    • B12422447
    • CAS No.:
    • Molecular Formula:
    • C55H63N5O13S
    • Molecular Weight:
    • 1034.2 g/mol
    Description
    Geldanamycin-FITC is a useful research compound. Its molecular formula is C55H63N5O13S and its molecular weight is 1034.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Geldanamycin-FITC su...
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